Cas no 1956311-13-9 (2-(Chloromethyl)-4-methylquinoline hydrochloride)

• Product Name: 2-(Chloromethyl)-4-methylquinoline hydrochloride
• CAS No: 1956311-13-9
• MF: C₁₁H₁₁Cl₂N
• MW: 228.117740869522
• CID: 6605493
• PubChem ID: 72183213
• Update Time: 2025-05-26

2-(Chloromethyl)-4-methylquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• SB71059
• 2-(Chloromethyl)-4-methylquinoline hydrochloride
• 1956311-13-9
• 2-(Chloromethyl)-4-methylquinolinehydrochloride

• Inchi： 1S/C11H10ClN.ClH/c1-8-6-9(7-12)13-11-5-3-2-4-10(8)11;/h2-6H,7H2,1H3;1H
• InChI Key： PWZAJBLYNFEPNL-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=C2C=CC=CC2=N1.Cl

Computed Properties

• Exact Mass: 227.0268547g/mol
• Monoisotopic Mass: 227.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(Chloromethyl)-4-methylquinoline hydrochloride

Introduction to 2-(Chloromethyl)-4-methylquinoline hydrochloride (CAS No. 1956311-13-9)

2-(Chloromethyl)-4-methylquinoline hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1956311-13-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic organic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of both a chloromethyl group and a methyl substituent at specific positions on the quinoline core imparts unique chemical and pharmacological properties, making it a subject of intense study in drug discovery and development.

The structure of 2-(Chloromethyl)-4-methylquinoline hydrochloride features a benzene-like ring system fused with a pyridine ring, with the chloromethyl group attached at the 2-position and a methyl group at the 4-position. This structural configuration is pivotal in determining its reactivity and interaction with biological targets. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, quinoline derivatives have been extensively explored for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. Among these derivatives, 2-(Chloromethyl)-4-methylquinoline hydrochloride has emerged as a compound of interest due to its potential to modulate key biological pathways. The chloromethyl group serves as a versatile handle for further chemical modifications, allowing researchers to design analogs with enhanced specificity and efficacy. This flexibility has made it a valuable intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 2-(Chloromethyl)-4-methylquinoline hydrochloride is its role in the development of targeted therapies for cancer. Quinoline derivatives have shown promise in inhibiting tyrosine kinases and other enzymes involved in tumor growth and progression. Preclinical studies have demonstrated that modifications to the quinoline scaffold can significantly alter binding affinity and selectivity towards cancer cell receptors. The chloromethyl moiety, in particular, has been investigated for its ability to participate in nucleophilic addition reactions, potentially enabling covalent bond formation with biomolecules on cancer cells.

Moreover, the pharmacokinetic profile of 2-(Chloromethyl)-4-methylquinoline hydrochloride has been a focus of research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Studies have indicated that the hydrochloride salt enhances oral bioavailability, making it a viable candidate for systemic administration. Additionally, metabolic stability studies suggest that it undergoes limited degradation in vivo, which could contribute to prolonged drug action.

The synthesis of 2-(Chloromethyl)-4-methylquinoline hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the alkylation of 4-methylquinoline with chloroacetaldehyde followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are essential for translating laboratory discoveries into clinical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between 2-(Chloromethyl)-4-methylquinoline hydrochloride and biological targets. Molecular docking simulations have been used to predict binding affinities and identify potential binding pockets on proteins relevant to cancer and inflammation. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries of quinoline derivatives.

In conclusion, 2-(Chloromethyl)-4-methylquinoline hydrochloride (CAS No. 1956311-13-9) represents a promising compound in pharmaceutical research due to its unique structural features and biological activities. Its potential applications in oncology, coupled with ongoing studies into its pharmacokinetics and synthetic pathways, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new mechanisms of action and optimize drug delivery systems, compounds like this are likely to play an increasingly important role in addressing complex diseases.